Cas no 10538-58-6 (Methyl 3-Oxo-desoxycholate)

Methyl 3-Oxo-desoxycholate structure
Methyl 3-Oxo-desoxycholate structure
Product Name:Methyl 3-Oxo-desoxycholate
CAS No:10538-58-6
MF:C25H40O4
MW:404.582708358765
CID:214633
PubChem ID:114579
Update Time:2025-04-19

Methyl 3-Oxo-desoxycholate Chemical and Physical Properties

Names and Identifiers

    • Cholan-24-oic acid,12-hydroxy-3-oxo-, methyl ester, (5b,12a)-
    • Methyl 3-Oxo-desoxycholate
    • methyl 12alpha-hydroxy-3-oxo-5beta-cholan-24-oate
    • Methyl (5β,12α)-12-hydroxy-3-oxocholan-24-oate
    • METHYL 3-KETO DEOXYCHOLATE
    • Methyl 3-Oxo-desoxyc
    • 11-Methylmercapto-undecansaeure-methylester
    • 11-methylsulfanyl-undecanoic acid methyl ester
    • 12-thiatridecanoic acid methyl ester
    • 3-oxo deoxycholic acid methyl ester
    • methyl 12-thiatridecanoate
    • Methyl 12α-Hydroxy-3-oxo-5β-cholanate
    • Methyl-3-keto-12α-hydroxy-5β-cholanoate
    • 12-Hydroxy-3-oxo-cholan-24-oic Acid Methyl Ester
    • 3-Oxo-12α-hydroxy-5β-cholan-24-oic acid methyl ester
    • 12α-Hydroxy-3-oxo-5β-cholan-24-oic acid methyl ester
    • 5.BETA.-CHOLAN-24-OIC ACID, 12.ALPHA.-HYDROXY-3-OXO-, METHYL ESTER
    • EINECS 234-115-4
    • METHYL 12.ALPHA.-HYDROXY-3-OXO-5.BETA.-CHOLANATE
    • Obeticholic Acid Intermediates
    • CHOLAN-24-OIC ACID, 12-HYDROXY-3-OXO-, METHYL ESTER, (5.BETA.,12.ALPHA.)-
    • SAO85TC57K
    • METHYL-3-KETO-12.ALPHA.-HYDROXY-5.BETA.-CHOLANOATE
    • UNII-SAO85TC57K
    • AKOS032949943
    • Methyl(5,12)-12-hydroxy-3-oxocholan-24-oate
    • 10538-58-6
    • Methyl (5,12)-12-hydroxy-3-oxocholan-24-oate
    • 5.BETA.-CHOLANIC ACID, 12.ALPHA.-HYDROXY-3-OXO-, METHYL ESTER
    • METHYL 12.ALPHA.-HYDROXY-3-OXO-5.BETA.-CHOLAN-24-OATE
    • METHYL (5BETA,12ALPHA)-12-HYDROXY-3-OXOCHOLAN-24-OATE
    • H11552
    • Methyl 12-hydroxy-3-oxocholan-24-oate
    • NS00052302
    • methyl (4R)-4-[(5R,8R,9S,10S,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
    • METHYL (5?,12?)-12-HYDROXY-3-OXOCHOLAN-24-OATE
    • Q27289112
    • DTXSID80909481
    • DB-230668
    • 12-Hydroxy-3-oxo-cholan-24-oic Acid Methyl Ester; Methyl 12alpha-Hydroxy-3-oxo-5beta-cholanate; Methyl-3-keto-12alpha-hydroxy-5beta-cholanoate
    • Inchi: 1S/C25H40O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-16,18-22,27H,5-14H2,1-4H3/t15-,16-,18+,19-,20+,21+,22+,24+,25-/m1/s1
    • InChI Key: LOJPGRHPJBGMMF-CNZSLQMUSA-N
    • SMILES: O[C@H]1C[C@@H]2[C@@]3(C)CCC(C[C@H]3CC[C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)OC)[C@]21C)=O

Computed Properties

  • Exact Mass: 404.29300
  • Monoisotopic Mass: 404.293
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
  • XLogP3: 4.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 505.7±35.0 °C at 760 mmHg
  • Flash Point: 162.2±19.4 °C
  • Refractive Index: 1.495
  • PSA: 63.60000
  • LogP: 4.77450
  • Vapor Pressure: No data available

Methyl 3-Oxo-desoxycholate Security Information

Methyl 3-Oxo-desoxycholate Pricemore >>

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